Cas no 817575-48-7 (2,5-Diazabicyclo[2.2.2]octane-3,6-dione,2,4-dimethyl-1-(1-methylethyl)-,(1S,4R)-(9CI))

2,5-Diazabicyclo[2.2.2]octane-3,6-dione,2,4-dimethyl-1-(1-methylethyl)-,(1S,4R)-(9CI) structure
817575-48-7 structure
Product Name:2,5-Diazabicyclo[2.2.2]octane-3,6-dione,2,4-dimethyl-1-(1-methylethyl)-,(1S,4R)-(9CI)
CAS No:817575-48-7
MF:C11H18N2O2
MW:210.272822856903
CID:715593
Update Time:2023-03-29

2,5-Diazabicyclo[2.2.2]octane-3,6-dione,2,4-dimethyl-1-(1-methylethyl)-,(1S,4R)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,5-Diazabicyclo[2.2.2]octane-3,6-dione,2,4-dimethyl-1-(1-methylethyl)-, (1S,4R)-
    • 2,5-Diazabicyclo[2.2.2]octane-3,6-dione,2,4-dimethyl-1-(1-methylethyl)-,(1S,4R)-(9CI)
    • Inchi: 1S/C11H18N2O2/c1-7(2)11-6-5-10(3,12-8(11)14)9(15)13(11)4/h7H,5-6H2,1-4H3,(H,12,14)/t10-,11+/m1/s1
    • InChI Key: LOBPRKYWQGPERA-MNOVXSKESA-N
    • SMILES: [C@@]12(C(C)C)CC[C@@](C)(NC1=O)C(=O)N2C

Computed Properties

  • Exact Mass: 210.137
  • Monoisotopic Mass: 210.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4A^2
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